Cas no 62458-82-6 (3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-)
62458-82-6 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
CAS No:62458-82-6
MF:C13H11ClN2O
MW:246.69224190712
CID:444038
PubChem ID:11107655
Update Time:2025-04-19
3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
- N-benzyl-4-chloropyridine-3-carboxamide
- AKOS019796963
- DTXSID20455497
- N-Benzyl-4-chloronicotinamide
- 62458-82-6
-
- Inchi: 1S/C13H11ClN2O/c14-12-6-7-15-9-11(12)13(17)16-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
- InChI Key: SBZSSAZNHNRFJS-UHFFFAOYSA-N
- SMILES: ClC1C=CN=CC=1C(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 246.05613
- Monoisotopic Mass: 246.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
62458-82-6 (3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-) Related Products
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